Cas no 2229142-04-3 (5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine)

• Product Name: 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine
• CAS No: 2229142-04-3
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• CID: 6082944
• PubChem ID: 165641244
• Update Time: 2025-07-02

5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine
• 2229142-04-3
• EN300-1993803

• Inchi： 1S/C10H10ClN/c1-4-7(2)9-5-8(3)10(11)12-6-9/h1,5-7H,2-3H3
• InChI Key： DODNWLXBZXXLMG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C#C)C

Computed Properties

• Exact Mass: 179.0501770g/mol
• Monoisotopic Mass: 179.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine

Recent Advances in the Study of 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine (CAS: 2229142-04-3)

5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine (CAS: 2229142-04-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and alkyne functional group, has been explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility as a versatile building block in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine, highlighting its efficiency as an intermediate in the synthesis of more complex pharmacophores. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the alkyne moiety, achieving high yields and excellent regioselectivity. This methodological advancement has streamlined the production of derivatives, enabling further exploration of its biological properties.

In another groundbreaking study, the compound's potential as a kinase inhibitor was evaluated. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The study demonstrated that derivatives of 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine exhibited selective inhibition against specific kinase targets, with promising in vitro activity. These findings suggest that the compound could serve as a scaffold for the development of novel therapeutics targeting kinase-driven pathologies.

Furthermore, the compound's reactivity has been exploited in click chemistry applications. The alkyne group in 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine facilitates efficient conjugation with azide-containing biomolecules, making it a valuable tool for bioconjugation and probe development. A recent ACS Chemical Biology publication (2024) detailed its use in labeling proteins and nucleic acids, enabling advanced imaging and diagnostic techniques. This versatility underscores its importance in chemical biology research.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(but-3-yn-2-yl)-2-chloro-3-methylpyridine (CAS: 2229142-04-3) represents a promising candidate in the realm of chemical biology and drug discovery. Its synthetic accessibility, biological activity, and versatility in bioconjugation make it a valuable asset for researchers. Future studies will likely focus on expanding its therapeutic potential and refining its applications in precision medicine.